Cas no 31604-47-4 (Acetamide,N-(4,6-dichloro-5-pyrimidinyl)-)

• Product Name: Acetamide,N-(4,6-dichloro-5-pyrimidinyl)-
• CAS No: 31604-47-4
• MF: C₆H₅Cl₂N₃O
• MW: 206.029398679733
• CID: 322452
• PubChem ID: 248515
• Update Time: 2025-04-19

Acetamide,N-(4,6-dichloro-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4,6-dichloro-5-pyrimidinyl)-
• methyl 5-methyl-3-oxohexanoate
• N-(4,6-Dichloropyrimidin-5-yl)ethanimidic acid
• 31604-47-4
• DTXSID20953569
• NSC65732
• NSC-65732

• Inchi： 1S/C6H5Cl2N3O/c1-3(12)11-4-5(7)9-2-10-6(4)8/h2H,1H3,(H,11,12)
• InChI Key： RNUJUBVMQCVZPV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)NC(C)=O

Computed Properties

• Exact Mass: 204.98115
• Monoisotopic Mass: 204.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 394.1°Cat760mmHg
• Flash Point: 192.1°C
• Refractive Index: 1.617
• PSA: 54.88